Cas no 621-40-9 ((3-Methylphenyl)thiourea)

(3-Methylphenyl)thiourea is a thiourea derivative featuring a methyl-substituted phenyl group, offering distinct reactivity and selectivity in organic synthesis. Its thiourea moiety serves as a versatile building block for heterocyclic compounds, while the 3-methylphenyl group enhances steric and electronic properties, influencing binding affinity in coordination chemistry. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and metal ion chelators due to its ability to form stable complexes. High purity and consistent performance make it a reliable reagent for research and industrial applications. Its stability under standard conditions ensures ease of handling and storage.
(3-Methylphenyl)thiourea structure
(3-Methylphenyl)thiourea structure
Product Name:(3-Methylphenyl)thiourea
CAS No:621-40-9
MF:C8H10N2S
MW:166.243400096893
MDL:MFCD00060451
CID:509137
PubChem ID:701727
Update Time:2025-05-21

(3-Methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(3-methylphenyl)-
    • 1-(3-Methylphenyl)-2-thiourea
    • (3-methylphenyl)-thioure
    • (3-methylphenyl)thiourea
    • N-(3-METHYLPHENYL)THIOUREA
    • 1-m-Tolyl thiourea
    • 1-m-tolylthiocarbamide
    • 3-methylphenylthiourea
    • 3-Tolylthiourea
    • m-Tolyl-2-thiourea
    • m-tolyl-thiourea
    • Z56921365
    • s12350
    • NCGC00245757-01
    • HMS1581H10
    • AKOS000113507
    • Urea, 2-thio-1-m-tolyl-
    • m-Tolylthiourea
    • BDBM50356166
    • CS-0207464
    • EINECS 210-686-5
    • SMR000186055
    • EN300-06173
    • CHEMBL1088657
    • BS-3908
    • MLS000577426
    • 621-40-9
    • NSC-635574
    • NSC635574
    • 1-m-tolylthiourea
    • m-Tolylthioharnstoff
    • 1-(m-Tolyl)thiourea
    • NCI60_011886
    • Amino[(3-methylphenyl)amino]methane-1-thione
    • DB-018526
    • 1-(m-Methylphenyl)thiourea
    • Thiourea, (3-methylphenyl)- (9CI)
    • SCHEMBL1886408
    • Thiourea, (3-methylphenyl)-
    • SCHEMBL14432349
    • MFCD00060451
    • HMS2489O22
    • NS00034932
    • DTXSID60211150
    • STK108312
    • BBL023549
    • A833606
    • 1-(3-methylphenyl)thiourea
    • (3-Methylphenyl)thiourea
    • MDL： MFCD00060451
    • Inchi： 1S/C8H10N2S/c1-6-3-2-4-7(5-6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
    • InChI Key： JODPVHLKQIOIIW-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 166.05600
  • Monoisotopic Mass: 166.056469
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 120-122°C
  • Boiling Point: 280.7±33.0 °C at 760 mmHg
  • Flash Point: 123.6±25.4 °C
  • Refractive Index: 1.696
  • PSA: 70.14000
  • LogP: 2.42380

(3-Methylphenyl)thiourea Security Information

(3-Methylphenyl)thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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(3-Methylphenyl)thiourea Suppliers

Amadis Chemical Company Limited
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(CAS:621-40-9)(3-Methylphenyl)thiourea
Order Number:A868546
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:12
Price ($):825.0/1636.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:621-40-9)(3-Methylphenyl)thiourea
A868546
Purity:99%/99%
Quantity:25g/100g
Price ($):825.0/1636.0
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